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Compound of Interest

Compound Name: Rubidium chromate

Cat. No.: B082947 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety information, physicochemical properties, and

handling protocols for rubidium chromate (Rb₂CrO₄). The following sections detail the

material's hazards, exposure controls, and emergency procedures to ensure safe laboratory

practices.

Physicochemical and Hazard Identification
Rubidium chromate is a yellow crystalline solid or powder.[1][2][3][4] It is soluble in water and

is a strong oxidizing agent.[1][2] The primary hazards associated with rubidium chromate
include its oxidizing nature, potential for causing allergic skin reactions, carcinogenicity, and

toxicity to aquatic life.[5]
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Property Value Source

Molecular Formula Rb₂CrO₄ [1][3][4][5]

Molecular Weight 286.93 g/mol [3][4][5]

Appearance Yellow powder and pieces [1]

Odor Odorless [1]

Specific Gravity 3.518 g/cc [1]

Solubility in H₂O Soluble [1]

Melting Point Not Established [1]

Boiling Point Not Established [1]

Flash Point Not Applicable [1]

Autoignition Temperature Not Established [1]

Hazard Classification and Exposure Limits
Classification Value Source

OSHA/PEL 0.1 mg (CrO₃)/m³ [1]

ACGIH/TLV 0.05 mg (Cr)/m³ [1]

HMIS Rating
Health: 2 (Chronic),

Flammability: 0, Reactivity: 2
[1]

GHS Hazard Class

Oxidizing solids (Category 2),

Skin sensitization (Category 1),

Carcinogenicity (Category 1B),

Acute aquatic toxicity

(Category 1), Chronic aquatic

toxicity (Category 1)

[5]

WGK (Germany) 3

Health Hazard Information
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Exposure to rubidium chromate can have significant health effects. To the best of current

knowledge, the chemical, physical, and toxicological properties have not been exhaustively

investigated.[1] However, exposure to chromate salts is known to cause skin and nasal

ulcerations, potentially leading to perforation of the nasal septa with continued exposure.[1]

Routes of Exposure and Effects
Inhalation: May cause severe irritation, allergic reactions, and potential long-term effects

including perforation of the nose, loss of smell and taste, lung damage, and cancer.[1] Acute

effects can include fever, chest pain, and difficulty breathing.[1]

Ingestion: May cause burns, allergic reactions, nausea, vomiting, and damage to the liver

and kidneys.[1]

Skin Contact: Can cause irritation, which may be severe, and allergic reactions.[1]

Eye Contact: May cause burns.[1]

Pre-existing respiratory disorders may be aggravated by exposure.[1]

Experimental Protocols and Safe Handling
Strict adherence to safety protocols is mandatory when handling rubidium chromate to

minimize exposure and prevent accidents.

Engineering and Work Practice Controls
Ventilation: All work with rubidium chromate should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[1][6] Local exhaust is recommended to maintain low

exposure levels.[1]

Handling: Use non-sparking tools for dispensing the powder to avoid creating dust.[6] When

preparing solutions, slowly add the rubidium chromate to water while stirring.[6]

Hygiene: Wash hands and face thoroughly after handling.[1] Do not eat, drink, or smoke in

the work area.[1] Contaminated work clothing should not be allowed out of the workplace.

Personal Protective Equipment (PPE)
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The following diagram illustrates the necessary personal protective equipment when handling

rubidium chromate.

Personal Protective Equipment (PPE)

Handler

Eyeshields/
Faceshields

Gloves

Type P3 (EN 143)
Respirator Cartridges

Protective Clothing

Click to download full resolution via product page

Caption: Required Personal Protective Equipment (PPE).

Storage
Store in a cool, dry, well-ventilated area in a tightly sealed container.[1][6]

Protect from moisture.[1]

Store separately from incompatible materials such as acids, strong reducing agents, and

organic materials.[1] Do not store on wooden shelves.[6]

Keep away from heat, open flames, and combustible materials.[6]

GHS Classification and Hazard Statements
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The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized approach to hazard communication.

GHS Hazard Classification

Rubidium Chromate

Flame over circle
(Oxidizer)

Health Hazard
(Carcinogen)

Exclamation Mark
(Skin Sensitizer) Environment

H272: May intensify fire; oxidizer H350: May cause cancer H317: May cause an allergic skin reaction H410: Very toxic to aquatic life with long lasting effects
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Caption: GHS Pictograms and associated Hazard Statements.

Emergency Procedures
First Aid Measures

Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. Seek immediate medical

attention.[1]

Ingestion: Rinse mouth with water and drink plenty of water. Do not induce vomiting. Seek

immediate medical attention.[1]

Skin Contact: Remove contaminated clothing immediately. Brush off any loose material and

wash the affected area with mild soap and water. Seek medical attention.[1]

Eye Contact: Flush eyes with lukewarm water for at least 15 minutes, lifting the upper and

lower eyelids. Seek medical attention.[1]
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Fire Fighting Measures
Use suitable extinguishing media for the surrounding fire.[1] Do not use dry chemical or foam

extinguishers in case of a fire involving rubidium chlorate.[6]

Firefighters must wear full protective clothing and self-contained breathing apparatus.[1]

May emit toxic fumes in a fire.[1] Has a fire-promoting effect due to the release of oxygen.

Accidental Release Measures
Evacuate the area and ensure adequate ventilation.[6]

Wear appropriate respiratory and protective equipment.[1]

For small spills, carefully sweep up the solid material using non-sparking tools and place it in

a labeled, sealed container for hazardous waste disposal.[6] Avoid creating dust.[1][6]

Prevent the material from entering drains or contaminating the ground.[1]

Disposal Considerations
Dispose of rubidium chromate and its container as hazardous waste in accordance with all

federal, state, and local regulations.[1][7] Do not allow the product to enter drains.

This guide is intended for informational purposes and should be used in conjunction with a

comprehensive risk assessment and adherence to all applicable safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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